Cas no 911108-89-9 (Methyl 5-methoxyquinoline-3-carboxylate)

• Product Name: Methyl 5-methoxyquinoline-3-carboxylate
• CAS No: 911108-89-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD28141140
• CID: 5061468
• Update Time: 2025-06-09

Methyl 5-methoxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-methoxyquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 5-methoxy-, methyl ester
• SY266683
• Methyl 5-methoxyquinoline-3-carboxylate

• MDL： MFCD28141140
• Inchi： 1S/C12H11NO3/c1-15-11-5-3-4-10-9(11)6-8(7-13-10)12(14)16-2/h3-7H,1-2H3
• InChI Key： GAIRQBVKPXPCST-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C1=CC(C(=O)OC)=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-methoxyquinoline-3-carboxylate

Methyl 5-methoxyquinoline-3-carboxylate (CAS No. 911108-89-9): A Comprehensive Overview in Modern Chemical Biology

Methyl 5-methoxyquinoline-3-carboxylate, identified by its CAS number 911108-89-9, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound belongs to the quinoline family, which is well-documented for its pharmacological significance, particularly in the synthesis of antimicrobial, antimalarial, and anticancer agents.

The molecular structure of Methyl 5-methoxyquinoline-3-carboxylate features a quinoline core substituted with a methoxy group at the 5-position and a carboxylate ester at the 3-position. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for medicinal chemists. The presence of the methoxy group enhances the compound's solubility and stability, while the ester functionality provides a versatile site for further chemical modifications.

In recent years, there has been growing interest in quinoline derivatives as potential therapeutic agents. Studies have highlighted the antimicrobial properties of various quinoline-based compounds, including Methyl 5-methoxyquinoline-3-carboxylate. Research published in leading journals has demonstrated that this compound exhibits promising activity against certain resistant bacterial strains. The mechanism of action appears to involve interference with bacterial DNA replication and transcription, thereby inhibiting pathogenic growth.

Furthermore, the structural features of Methyl 5-methoxyquinoline-3-carboxylate make it an attractive candidate for developing novel anticancer drugs. Preclinical studies have indicated that derivatives of quinoline can selectively target cancer cells by disrupting essential cellular processes such as proliferation and apoptosis. The methoxy and ester groups in this compound contribute to its ability to interact with biological targets, offering a basis for designing more effective anticancer therapies.

The synthesis of Methyl 5-methoxyquinoline-3-carboxylate involves multi-step organic reactions, typically starting from readily available quinoline precursors. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic modifications have been particularly useful in achieving high-quality intermediates and the desired ester functionality.

The pharmacokinetic profile of Methyl 5-methoxyquinoline-3-carboxylate is another critical aspect that has been extensively studied. Research has shown that this compound exhibits moderate bioavailability upon oral administration, with a reasonable half-life allowing for sustained therapeutic effects. Additionally, its metabolic pathways have been characterized, providing insights into how it is processed within the body. This information is crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion, Methyl 5-methoxyquinoline-3-carboxylate (CAS No. 911108-89-9) represents a fascinating compound with diverse applications in chemical biology and pharmaceuticals. Its unique structural features, coupled with promising biological activities, position it as a valuable scaffold for further drug development. As research continues to uncover new therapeutic potentials, this compound is likely to play an increasingly important role in addressing various medical challenges.